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Compound Name: SRI-37330

Cat. No.: B15608514

For Researchers, Scientists, and Drug Development Professionals

Introduction

SRI-37330 is a potent and orally bioavailable small molecule inhibitor of Thioredoxin-Interacting
Protein (TXNIP).[1][2][3] As a key regulator in cellular stress and metabolism, TXNIP is a
promising therapeutic target for metabolic diseases, particularly type 2 diabetes.[4][5][6] SRI-
37330 has been shown to inhibit glucagon secretion, reduce hepatic glucose production, and
reverse hepatic steatosis in preclinical models.[1][3][7] Accurate and consistent preparation of
SRI-37330 stock solutions is critical for obtaining reliable and reproducible results in cell
culture-based assays. These application notes provide a detailed protocol for the preparation,
storage, and use of SRI-37330 stock solutions for in vitro research.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for SRI-37330 are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15608514?utm_src=pdf-interest
https://www.benchchem.com/product/b15608514?utm_src=pdf-body
https://www.medchemexpress.com/sri-37330.html
https://www.selleckchem.com/products/sri-37330-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/32726606/
https://digitalcommons.library.uab.edu/cgi/viewcontent.cgi?article=4119&context=etd-collection
https://www.pharmacytimes.com/view/txnip-inhibitors-a-new-class-of-agents-for-diabetes-treatment
https://pmc.ncbi.nlm.nih.gov/articles/PMC9858527/
https://www.benchchem.com/product/b15608514?utm_src=pdf-body
https://www.benchchem.com/product/b15608514?utm_src=pdf-body
https://www.medchemexpress.com/sri-37330.html
https://pubmed.ncbi.nlm.nih.gov/32726606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7501995/
https://www.benchchem.com/product/b15608514?utm_src=pdf-body
https://www.benchchem.com/product/b15608514?utm_src=pdf-body
https://www.benchchem.com/product/b15608514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Source
Molecular Formula Ci16H19F3N402S [819]
Molecular Weight 388.41 g/mol [9]
CAS Number 2322245-42-9 [1]1[9]
Appearance White to off-white solid [10]
Solubility in DMSO > 100 mg/mL (257.46 mM) [9]
In Vitro ICso (TXNIP

o 0.64 UM [1][2](8]
expression in INS-1 cells)
Typical Cell Culture

1M -5 pM [11[°]

Concentration

Signaling Pathway of SRI-37330

SRI-37330 exerts its primary effect through the inhibition of TXNIP. Under conditions of high
glucose, TXNIP expression is induced, leading to detrimental effects on pancreatic beta cells,
including apoptosis, and increased glucagon secretion from alpha cells. SRI-37330 treatment
effectively downregulates TXNIP expression. This inhibition of TXNIP leads to a cascade of
beneficial downstream effects, including reduced glucagon secretion and a decrease in hepatic
glucose production.

Cellular Environment
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Caption: SRI-37330 signaling pathway.

Experimental Protocol: Preparation of SRI-37330
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of SRI-37330 in Dimethyl
Sulfoxide (DMSO).

Materials:

e SRI-37330 powder

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)
o Sterile, amber microcentrifuge tubes or cryovials

o Calibrated precision balance

» \Vortex mixer

o Pipettors and sterile, filtered pipette tips

Procedure:

» Pre-weighing Preparation: Before opening, bring the vial of SRI-37330 powder to room
temperature to prevent condensation of moisture.

e Weighing: Carefully weigh out the desired amount of SRI-37330 powder using a calibrated
precision balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.884 mg of SRI-37330.

o Dissolution:
o Add the weighed SRI-37330 powder to a sterile amber microcentrifuge tube.

o Add the calculated volume of DMSO to the tube. To continue the example, add 1 mL of
DMSO to the 3.884 mg of SRI-37330.
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o Cap the tube tightly.

o Solubilization: Vortex the solution vigorously until the SRI-37330 is completely dissolved.
Gentle warming (e.qg., in a 37°C water bath) and/or sonication may be used to aid dissolution
if necessary.[9] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber cryovials to minimize freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1][10] Avoid repeated exposure to light.

Working Solution Preparation:

To prepare a working solution for your cell culture experiments, dilute the 10 mM stock solution
in your desired cell culture medium to the final target concentration. For example, to prepare 1
mL of a 10 uM working solution, add 1 pL of the 10 mM stock solution to 999 uL of cell culture

medium.

Important Considerations:

o DMSO Toxicity: DMSO can be toxic to cells at higher concentrations. Ensure the final
concentration of DMSO in your cell culture medium does not exceed a level that affects cell
viability (typically < 0.5%). Always include a vehicle control (medium with the same final
concentration of DMSO) in your experiments.

¢ Hygroscopicity of DMSO: DMSO is hygroscopic and will absorb moisture from the air, which
can affect the solubility of compounds.[2] Use fresh, anhydrous DMSO and keep containers
tightly sealed.

 Sterility: Maintain sterile technique throughout the preparation process to avoid
contamination of your stock and working solutions.

Experimental Workflow Diagram
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The following diagram illustrates the workflow for preparing SRI-37330 stock and working

solutions.
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Caption: Workflow for SRI-37330 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15608514?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608514?utm_src=pdf-body
https://www.benchchem.com/product/b15608514?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/sri-37330.html
https://www.selleckchem.com/products/sri-37330-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/32726606/
https://pubmed.ncbi.nlm.nih.gov/32726606/
https://digitalcommons.library.uab.edu/cgi/viewcontent.cgi?article=4119&context=etd-collection
https://www.pharmacytimes.com/view/txnip-inhibitors-a-new-class-of-agents-for-diabetes-treatment
https://pmc.ncbi.nlm.nih.gov/articles/PMC9858527/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9858527/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7501995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7501995/
https://www.caymanchem.com/product/31638/sri-37330
https://file.medchemexpress.eu/batch_PDF/HY-142114/SRI-37330-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/sri-37330.html?locale=es-ES
https://www.benchchem.com/product/b15608514#preparing-sri-37330-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b15608514#preparing-sri-37330-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b15608514#preparing-sri-37330-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b15608514#preparing-sri-37330-stock-solutions-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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